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Compound of Interest

Compound Name: Tris(2-cyanoethyl)phosphine

Cat. No.: B149526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, operational, and disposal information for the handling of

Tris(2-cyanoethyl)phosphine (TCEP) and its hydrochloride salt (TCEP-HCl). Adherence to

these procedures is vital for ensuring laboratory safety and the integrity of your research. TCEP

is a potent, odorless reducing agent widely used in biochemistry and molecular biology to

cleave disulfide bonds in proteins and peptides.[1][2]

Personal Protective Equipment (PPE)
When handling TCEP, particularly in its solid form, the following personal protective equipment

is mandatory to prevent exposure.
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PPE Category Required Equipment Specifications

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles must be worn at all

times. A face shield is required

when there is a risk of

splashing or when handling

larger quantities.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

suitable. Always inspect gloves

for tears or holes before use.

Body Protection Laboratory coat

A standard lab coat is required.

For tasks with a higher risk of

splashing, a chemically

resistant apron over the lab

coat is recommended.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a chemical

fume hood to avoid inhalation

of dust.

Safe Handling and Operational Plan
Engineering Controls:

Always handle solid TCEP and prepare solutions in a well-ventilated area, preferably within a

certified chemical fume hood.

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.

Work Practices:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.

Do not eat, drink, or smoke in areas where TCEP is handled or stored.
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Wash hands thoroughly with soap and water after handling TCEP, even if gloves were worn.

When preparing solutions, slowly add the TCEP powder to the water or buffer to avoid

splashing. Note that dissolving TCEP-HCl in water will result in an acidic solution (pH ~2.5).

[2][3]

Storage and Stability
Parameter Condition Stability/Information

Storage

Store in a tightly sealed

container in a cool, dry, and

well-ventilated place.

For long-term storage, keep at

4°C.[3]

Aqueous Solution Stability
Stable in aqueous, acidic, and

basic solutions.

Stock solutions are stable for

several weeks at 4°C and for

up to two years at -20°C when

prepared correctly.[3]

Phosphate Buffer

Incompatibility

Unstable in phosphate buffers,

especially at neutral pH.

TCEP can be completely

oxidized within 72 hours in

phosphate-buffered saline

(PBS) at pH 7.0.[4] If using

PBS, prepare the TCEP

solution immediately before

use.[1]

Light Sensitivity TCEP is light-sensitive.
Cover tubes containing TCEP

solutions with aluminum foil.[5]

Disposal Plan
Waste Characterization: TCEP waste should be considered hazardous chemical waste.

Containerization: Collect all TCEP waste, including contaminated consumables (e.g., pipette

tips, tubes), in a designated, sealed, and clearly labeled hazardous waste container.

Disposal Route: Dispose of TCEP waste in accordance with all local, state, and federal

regulations. Do not dispose of TCEP down the drain. Contact your institution's Environmental
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Health and Safety (EHS) department for specific disposal procedures.

Quantitative Data for TCEP and its Hydrochloride
Salt

Property
Tris(2-
cyanoethyl)phosphine
(TCEP)

Tris(2-
carboxyethyl)phosphine
hydrochloride (TCEP-HCl)

Molecular Formula C9H12N3P C9H15O6P · HCl

Molecular Weight 193.19 g/mol [6] 286.65 g/mol [3]

Appearance White crystalline solid White lyophilized powder[3]

Melting Point 97-98°C Not available

Solubility in Water Insoluble 310 g/L (1.08 M)[2][3]

pKa Not available
The solution in water is acidic

(~pH 2.5)[2][3]

Oral LD50
Category 4 (ATE = 300 - 2000

mg/kg)
Not available

Effective pH Range Not applicable 1.5 - 9.0[5]

Experimental Protocol: Reduction of Protein
Disulfide Bonds for Mass Spectrometry
This protocol provides a standard procedure for the reduction and alkylation of disulfide bonds

in proteins prior to enzymatic digestion and analysis by mass spectrometry.[3]

Materials:

Protein sample

Denaturing buffer (e.g., 8 M urea in 100 mM Tris-HCl, pH 8.5)

TCEP solution (e.g., 200 mM in water)
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Alkylating agent (e.g., 500 mM iodoacetamide in water)

Quenching solution (e.g., 500 mM DTT in water)

Procedure:

Protein Solubilization: Dissolve the protein sample in the denaturing buffer.

Reduction: Add TCEP solution to a final concentration of 10 mM.

Incubation: Incubate the mixture at 37°C for 30-60 minutes.

Cooling: Cool the sample to room temperature.

Alkylation: Add the alkylating agent to a final concentration of 20 mM.

Incubation in the Dark: Incubate the sample in the dark at room temperature for 30 minutes.

Quenching: Quench the alkylation reaction by adding the quenching solution to a final

concentration of 20 mM.

The protein is now reduced and alkylated, ready for downstream processing such as buffer

exchange or enzymatic digestion.

Safe Handling Workflow for TCEP

Preparation Handling & Reaction Waste Disposal
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Caption: Workflow for the safe handling and disposal of TCEP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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